Cas no 90349-16-9 (1H-Benzimidazole,1-ethyl-6-nitro-)

• Product Name: 1H-Benzimidazole,1-ethyl-6-nitro-
• CAS No: 90349-16-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 798280
• PubChem ID: 4252147
• Update Time: 2025-04-19

1H-Benzimidazole,1-ethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-ethyl-6-nitro-
• 1-Ethyl-6-nitro-1H-benzimidazole
• Benzimidazole, 1-ethyl-6-nitro- (7CI)
• SCHEMBL19911390
• DTXSID901301173
• 90349-16-9
• AKOS024325871

• Inchi： 1S/C9H9N3O2/c1-2-11-6-10-8-4-3-7(12(13)14)5-9(8)11/h3-6H,2H2,1H3
• InChI Key： SPYBNKTYLRKYAD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)N(C=N2)CC)=O

Computed Properties

• Exact Mass: 191.069
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 1.6